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Compound of Interest

Compound Name: Ethyl 5-methoxy-3-oxopentanoate

Cat. No.: B025850

For Immediate Use by Laboratory Professionals

This guide provides critical safety protocols and logistical plans for handling Ethyl 5-methoxy-
3-oxopentanoate (CAS: 104629-86-9), a compound identified as a skin, eye, and respiratory
irritant. Adherence to these procedures is essential for ensuring personal safety and proper
disposal.

Personal Protective Equipment (PPE)

All personnel handling Ethyl 5-methoxy-3-oxopentanoate must use the following personal
protective equipment:
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PPE Category Item Specification

Chemical splash goggles
Eye Protection Safety Goggles compliant with ANSI Z87.1 or
EN 166.

Nitrile or neoprene gloves.

Hand Protection Chemical-resistant gloves Inspect for tears or holes
before use.
Body Protection Laboratory Coat Standard laboratory coat.

All handling of this chemical
Respiratory Fume Hood should be performed in a
certified chemical fume hood.

Handling and Storage

Operational Plan:

¢ Preparation: Before handling, ensure a chemical fume hood is operational and all necessary
PPE is readily available. An emergency eyewash station and safety shower must be
accessible.

e Handling: Use only in a well-ventilated area, specifically within a chemical fume hood to
minimize inhalation exposure.[1] Avoid contact with skin and eyes.[1]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Spill Management

In the event of a spill, follow these procedures:
e Immediate Action: Evacuate non-essential personnel from the immediate area.

o Containment: For small spills, use an inert absorbent material such as vermiculite, sand, or
earth to contain the spill. Do not use combustible materials like paper towels.

¢ Cleanup:
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o Wear appropriate PPE, including respiratory protection if the spill is large or in a poorly
ventilated area.

o Carefully scoop the absorbed material into a labeled, sealable container for hazardous
waste.

o Clean the spill area with soap and water, and collect the cleaning materials for disposal as
hazardous waste.

o Reporting: Report all spills to the laboratory supervisor and environmental health and safety
(EHS) office.

Disposal Plan
All waste containing Ethyl 5-methoxy-3-oxopentanoate must be treated as hazardous waste.
» Waste Collection:

o Collect all liquid waste containing the chemical in a designated, labeled, and sealed
container.

o Contaminated solid waste, including gloves, absorbent materials, and empty containers,
should be collected in a separate, clearly labeled hazardous waste container.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the
chemical name: "Ethyl 5-methoxy-3-oxopentanoate".

o Storage: Store waste containers in a designated satellite accumulation area.

o Disposal: Arrange for pickup and disposal through your institution's EHS department. Do not
dispose of this chemical down the drain or in regular trash.[1]

Health Hazard Summary
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Hazard Classification

GHS Hazard Statement

Skin Irritation

H315: Causes skin irritation.[1]

Eye Irritation

H319: Causes serious eye irritation.[1]

Respiratory Irritation

H335: May cause respiratory irritation.[1]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of Ethyl 5-methoxy-3-oxopentanoate.
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Caption: Decision-making process for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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